Cas no 394-69-4 (5-Fluoroquinoline)

5-Fluoroquinoline is a fluorinated heterocyclic compound featuring a quinoline backbone substituted with a fluorine atom at the 5-position. This modification enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom imparts increased metabolic stability and improved binding affinity in bioactive molecules, making it valuable for drug discovery. Its electron-withdrawing properties also facilitate further functionalization via cross-coupling or nucleophilic substitution reactions. The compound exhibits good solubility in common organic solvents, enabling efficient handling in synthetic applications. 5-Fluoroquinoline is particularly useful in the development of fluorinated analogs of quinolone-based therapeutics, where its structural motif contributes to enhanced pharmacological profiles.
5-Fluoroquinoline structure
5-Fluoroquinoline structure
Product Name:5-Fluoroquinoline
CAS No:394-69-4
MF:C9H6FN
MW:147.149045467377
MDL:MFCD01685511
CID:310234
PubChem ID:115243
Update Time:2025-07-25

5-Fluoroquinoline Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoroquinoline
    • Quinoline, 5-fluoro-
    • 5-Fluor-chinolin
    • 5-Fluoro-1-azanaphthalene
    • 5-Fluoro-quinoline
    • 5-Fluoro-quinolinium
    • Quinoline,5-fluoro
    • 5-Fluoro Quinoline
    • QUI044
    • WMFXCDGQRHJFKL-UHFFFAOYSA-N
    • FCH844007
    • PC49118
    • AK111210
    • AX8103901
    • Quinoline,5-fluoro-
    • SCHEMBL22342609
    • Fluoroquinoline, 5-
    • SCHEMBL2265617
    • InChI=1/C9H6FN/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1-6
    • ZYE28FB7AS
    • BRN 0114550
    • FT-0692733
    • MFCD01685511
    • AKOS006278716
    • SB67741
    • SY068674
    • 394-69-4
    • CHEMBL1162363
    • EN300-124523
    • PS-6658
    • CCRIS 2890
    • DTXSID20192592
    • DTXCID60115083
    • DB-049980
    • MDL： MFCD01685511
    • Inchi： 1S/C9H6FN/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1-6H
    • InChI Key： WMFXCDGQRHJFKL-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC2C1=CC=CN=2
    • BRN： 0114550

Computed Properties

  • Exact Mass: 147.04800
  • Monoisotopic Mass: 147.048427358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Density: 1.216
  • Boiling Point: 238 ºC
  • Flash Point: 98 ºC
  • PSA: 12.89000
  • LogP: 2.37390

5-Fluoroquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Fluoroquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BQ320-5g
5-Fluoroquinoline
 394-69-4 95+%
5g
 5805.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BQ320-1g
5-Fluoroquinoline
 394-69-4 95+%
1g
 2160.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BQ320-100mg
5-Fluoroquinoline
 394-69-4 95+%
100mg
 391CNY 2021-05-07
abcr
AB468516-250 mg
5-Fluoroquinoline, min. 95%; .
 394-69-4
250mg
 €203.00 2023-04-21
abcr
AB468516-1 g
5-Fluoroquinoline, min. 95%; .
 394-69-4
1g
 €535.60 2023-04-21
Chemenu
CM112332-250mg
5-fluoroquinoline
 394-69-4 95%
250mg
 $*** 2023-05-30
Chemenu
CM112332-1g
5-fluoroquinoline
 394-69-4 95%
1g
 $*** 2023-05-30
Apollo Scientific
PC49118-1g
5-Fluoroquinoline
 394-69-4
1g
 £360.00 2024-05-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F36110-250mg
5-Fluoroquinoline
 394-69-4 95%
250mg
 ¥735.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F36110-1g
5-Fluoroquinoline
 394-69-4 95%
1g
 ¥1838.0 2023-09-07

5-Fluoroquinoline Production Method

5-Fluoroquinoline Related Literature

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